Cas no 1566240-86-5 (benzyl (1-hydroxypropan-2-yl)(methyl)carbamate)

• Product Name: benzyl (1-hydroxypropan-2-yl)(methyl)carbamate
• CAS No: 1566240-86-5
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6028697
• PubChem ID: 115875794
• Update Time: 2025-05-20

benzyl (1-hydroxypropan-2-yl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl (1-hydroxypropan-2-yl)(methyl)carbamate
• Carbamic acid, N-(2-hydroxy-1-methylethyl)-N-methyl-, phenylmethyl ester
• 1566240-86-5
• benzyl N-(1-hydroxypropan-2-yl)-N-methylcarbamate
• EN300-4420046

• Inchi： 1S/C12H17NO3/c1-10(8-14)13(2)12(15)16-9-11-6-4-3-5-7-11/h3-7,10,14H,8-9H2,1-2H3
• InChI Key： YFPLUTRWBMYJJA-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N(C(C)CO)C

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 348.5±31.0 °C(Predicted)
• pka: 14?+-.0.10(Predicted)

Additional information on benzyl (1-hydroxypropan-2-yl)(methyl)carbamate

Professional Introduction to Benzyl (1-hydroxypropan-2-yl)(methyl)carbamate (CAS No. 1566240-86-5)

Benzyl (1-hydroxypropan-2-yl)(methyl)carbamate, with the chemical identifier CAS No. 1566240-86-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This carbamate derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug development and synthetic methodologies. The compound's molecular structure, featuring a benzyl group, a hydroxypropyl moiety, and a methylcarbamate functional group, positions it as a versatile intermediate in the synthesis of more complex molecules.

The< strong>Benzyl (1-hydroxypropan-2-yl)(methyl)carbamate molecule is characterized by its ability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions, making it a valuable building block in organic synthesis. Its< strong>CAS No. 1566240-86-5 is a unique identifier that ensures precise classification and tracking within chemical databases and regulatory frameworks.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their role as pharmacophores in various therapeutic agents, including pesticides, herbicides, and pharmaceuticals. The< strong>Benzyl (1-hydroxypropan-2-yl)(methyl)carbamate derivative, with its specific substitution pattern, has been explored for its potential as an intermediate in the synthesis of bioactive molecules.

One of the most compelling aspects of< strong>Benzyl (1-hydroxypropan-2-yl)(methyl)carbamate is its utility in the development of chiral compounds. The presence of the hydroxypropyl group introduces steric hindrance and optical activity, which can be exploited in the synthesis of enantiomerically pure or enriched compounds. These chiral derivatives are particularly valuable in pharmaceuticals, where the biological activity of a drug can be highly dependent on its stereochemistry.

Recent research has highlighted the< strong>Benzyl (1-hydroxypropan-2-yl)(methyl)carbamate derivative's role in the synthesis of protease inhibitors, which are crucial in treating various diseases, including cancer and infectious disorders. The carbamate group's ability to form hydrogen bonds and interact with biological targets makes it an ideal moiety for designing molecules that can modulate enzyme activity. For instance, studies have demonstrated that derivatives of< strong>Benzyl (1-hydroxypropan-2-yl)(methyl)carbamate can inhibit the activity of certain proteases by binding to their active sites and preventing substrate interaction.

The< strong>CAS No. 1566240-86-5 compound has also been investigated for its potential in materials science applications. Its ability to form stable complexes with metal ions and other functional groups makes it a candidate for use in coordination chemistry and catalysis. These complexes can exhibit unique properties that are useful in catalytic processes, such as polymerization reactions or cross-coupling reactions.

In conclusion, the< strong>Benzyl (1-hydroxypropan-2-yl)(methyl)carbamate derivative identified by< strong>CAS No. 1566240-86-5 represents a promising compound with diverse applications in pharmaceutical chemistry and materials science. Its structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules and functional materials. As research continues to uncover new methodologies and applications, the importance of this compound is likely to grow further.